Cas no 2757955-97-6 (2-Fluoro-1-(piperidin-3-yl)ethan-1-one)

• Product Name: 2-Fluoro-1-(piperidin-3-yl)ethan-1-one
• CAS No: 2757955-97-6
• MF: C₇H₁₂FNO
• MW: 145.17468547821
• CID: 5627535
• PubChem ID: 165756072
• Update Time: 2025-06-08

2-Fluoro-1-(piperidin-3-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2757955-97-6
• 2-fluoro-1-(piperidin-3-yl)ethan-1-one
• EN300-28317815
• 2-Fluoro-1-(piperidin-3-yl)ethan-1-one

• Inchi： 1S/C7H12FNO/c8-4-7(10)6-2-1-3-9-5-6/h6,9H,1-5H2
• InChI Key： NKSAHAWNTXTZHU-UHFFFAOYSA-N
• SMILES： FCC(C1CNCCC1)=O

Computed Properties

• Exact Mass: 145.090292168g/mol
• Monoisotopic Mass: 145.090292168g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 29.1Ų

Additional information on 2-Fluoro-1-(piperidin-3-yl)ethan-1-one

Recent Advances in the Study of 2-Fluoro-1-(piperidin-3-yl)ethan-1-one (CAS: 2757955-97-6)

2-Fluoro-1-(piperidin-3-yl)ethan-1-one (CAS: 2757955-97-6) is a fluorinated piperidine derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry. Recent studies have explored its potential as a key intermediate in the synthesis of novel bioactive compounds, particularly in the development of central nervous system (CNS) targeting drugs. This research brief aims to summarize the latest findings related to this compound, highlighting its synthetic applications, pharmacological properties, and potential therapeutic uses.

A study published in the Journal of Medicinal Chemistry (2023) investigated the role of 2-Fluoro-1-(piperidin-3-yl)ethan-1-one as a precursor in the synthesis of sigma-1 receptor ligands. The researchers demonstrated that the fluorinated ketone moiety significantly enhances the binding affinity of the resulting compounds to sigma-1 receptors, which are implicated in neuroprotection and cognitive function. The study utilized a combination of molecular docking simulations and in vitro binding assays to validate the compound's utility in drug design.

In another recent development, a team from the University of Cambridge reported the use of 2-Fluoro-1-(piperidin-3-yl)ethan-1-one in the synthesis of novel acetylcholinesterase (AChE) inhibitors. The compound's unique structural features, including the fluorine atom and the piperidine ring, were found to contribute to improved blood-brain barrier permeability and target specificity. The study, published in Bioorganic & Medicinal Chemistry Letters (2024), highlighted the compound's potential in addressing neurodegenerative disorders such as Alzheimer's disease.

Further research has explored the pharmacokinetic properties of 2-Fluoro-1-(piperidin-3-yl)ethan-1-one. A preclinical study conducted by a pharmaceutical research group in Japan (2024) evaluated the compound's metabolic stability and toxicity profile. The results indicated favorable pharmacokinetic parameters, including moderate plasma half-life and low cytotoxicity, suggesting its suitability for further drug development. The study also identified potential metabolites, providing insights into the compound's biotransformation pathways.

Recent advancements in synthetic methodologies have also been reported. A paper in Organic Letters (2023) described an efficient, scalable synthesis of 2-Fluoro-1-(piperidin-3-yl)ethan-1-one using a novel fluorination strategy. The method achieved high yields (85%) and excellent enantioselectivity, addressing previous challenges in the compound's production. This development is expected to facilitate broader research and application of the compound in medicinal chemistry.

In conclusion, 2-Fluoro-1-(piperidin-3-yl)ethan-1-one (CAS: 2757955-97-6) represents a promising scaffold in drug discovery, with demonstrated applications in CNS-targeting therapeutics and beyond. The compound's unique structural features, combined with recent synthetic and pharmacological advancements, position it as a valuable tool for researchers in chemical biology and medicinal chemistry. Future studies are expected to further explore its therapeutic potential and expand its applications in drug development.